Cas no 1864014-12-9 (4-[(4-Methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride)

• Product Name: 4-[(4-Methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride
• CAS No: 1864014-12-9
• MF: C₁₃H₂₀ClNO₃S
• MW: 305.820801734924
• CID: 5702498
• PubChem ID: 72716397
• Update Time: 2025-08-02

4-[(4-Methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride
• F2167-0362
• 1864014-12-9
• EN300-241479
• AKOS026746760
• 4-(4-methoxybenzenesulfonyl)cyclohexan-1-amine hydrochloride
• 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-aminehydrochloride
• 4-(4-methoxyphenyl)sulfonylcyclohexan-1-amine;hydrochloride
• 4-[(4-Methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride

• Inchi： 1S/C13H19NO3S.ClH/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12;/h4-5,8-10,12H,2-3,6-7,14H2,1H3;1H
• InChI Key： WUOWYONDWBPHQW-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC)(C1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 305.0852424g/mol
• Monoisotopic Mass: 305.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-[(4-Methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride

4-[(4-Methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride (CAS No. 1864014-12-9): An Overview

4-[(4-Methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride (CAS No. 1864014-12-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride is notable for its combination of a cyclohexane ring, a methoxyphenyl sulfonyl group, and an amine functionality. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications. The methoxyphenyl sulfonyl group is particularly significant due to its ability to enhance the solubility and stability of the compound, while the amine functionality provides opportunities for further chemical modifications and interactions with biological targets.

In terms of synthesis, 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride can be prepared through a series of well-defined steps. One common approach involves the reaction of 4-methoxybenzenesulfonyl chloride with cyclohexylamine, followed by the conversion to the hydrochloride salt. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in synthetic methodologies have further optimized this process, leading to higher yields and improved purity.

The pharmacological properties of 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride have been the subject of extensive research. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. For instance, it has been reported to inhibit the activity of specific kinases, which are key players in signaling pathways associated with inflammation and cancer. These findings highlight the potential of 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride as a lead compound for the development of novel therapeutic agents.

Recent clinical trials have also explored the safety and efficacy of 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride in treating various conditions. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients, with minimal side effects observed. These encouraging outcomes have paved the way for further clinical investigations, including phase II and III trials, to evaluate its therapeutic potential in larger patient populations.

In addition to its therapeutic applications, 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride has also found use in analytical chemistry and material science. Its unique chemical properties make it suitable for use as a reference standard in analytical methods, ensuring accurate quantification and characterization of related compounds. Furthermore, its ability to form stable complexes with various metals has led to its exploration in the development of novel materials with enhanced mechanical and thermal properties.

The environmental impact of 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride is another important consideration. Research has shown that the compound is biodegradable under certain conditions, reducing its potential for environmental accumulation and toxicity. However, ongoing studies are necessary to fully understand its long-term environmental impact and ensure responsible use in industrial and pharmaceutical applications.

In conclusion, 4-[(4-methoxyphenyl)sulfonyl]cyclohexan-1-amine hydrochloride (CAS No. 1864014-12-9) is a multifaceted compound with promising applications in drug development, analytical chemistry, and material science. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.